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Compound of Interest

Compound Name: Cinnamyl butyrate

Cat. No.: B1240197 Get Quote

Application Notes and Protocols for Cinnamyl
Butyrate
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling, storage, and use of cinnamyl
butyrate in a laboratory setting. Adherence to these guidelines is crucial for ensuring personal

safety and maintaining the integrity of the compound for research and development

applications.

Compound Information
Cinnamyl Butyrate is an ester with a characteristic warm, fruity, and sweet aroma, reminiscent

of cinnamon and apricot.[1] It is utilized in the fragrance and flavor industries and may be

investigated for other biological activities in a research context.[1][2]

Table 1: Physical and Chemical Properties of Cinnamyl Butyrate
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Property Value Source

Appearance Colorless to pale yellow liquid [1][3]

Molecular Formula C₁₃H₁₆O₂ [4]

Molecular Weight 204.27 g/mol [4]

Odor
Warm, fruity, sweet, cinnamon-

like
[1]

Boiling Point 299 - 301 °C [5]

Flash Point > 110 °C (> 230 °F) [6][7]

Specific Gravity 1.010 - 1.017 @ 25°C [6][7]

Refractive Index 1.525 - 1.530 @ 20°C [6][7]

Solubility
Insoluble in water; soluble in

alcohols and oils
[1][8]

Purity Typically ≥98% [5]

Hazard Identification and Safety Precautions
Cinnamyl butyrate is generally considered to have low toxicity, but proper handling is

essential to minimize exposure and potential risks.

Table 2: Hazard Identification
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Hazard Description GHS Classification

Skin Contact

May cause mild skin irritation.

[9] Prolonged exposure may

lead to dermatitis.[3]

Skin Irritant (Category 2)[3]

Eye Contact May cause eye irritation.[10] Eye Irritant (Category 2A)[3]

Inhalation

May cause respiratory irritation

if vapors are inhaled in high

concentrations.[10]

-

Ingestion
May be harmful if swallowed.

[10]
-

Environmental
Harmful to aquatic life with

long-lasting effects.[3]

Aquatic Chronic (Category 3)

[3]

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling cinnamyl butyrate to determine the

appropriate level of PPE.

Required Personal Protective Equipment

Lab Coat Chemical-resistant Gloves
(e.g., Nitrile) Safety Goggles or Glasses Proceed with

Experiment
Handling

Cinnamyl Butyrate
Always Wear

Click to download full resolution via product page

Caption: Standard PPE for handling cinnamyl butyrate.

Handling and Storage Protocols
General Handling Procedures

Ventilation: Always handle cinnamyl butyrate in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation of vapors.[1][3]
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3][9]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[3][9]

Ignition Sources: Keep away from open flames, sparks, and other sources of ignition.[9]

Storage Procedures
Container: Store in a tightly closed, original container.[3][9]

Location: Keep in a cool, dry, and well-ventilated area.[1][3]

Light and Heat: Protect from direct sunlight and heat sources.[1][3]

Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong

bases.[3]

Receiving
Cinnamyl Butyrate

Tightly Closed
Original Container

Designated Storage Area:
Cool, Dry, Well-Ventilated

Segregate from:
- Strong Oxidizers

- Strong Acids
- Strong Bases

Ensure Separation
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Caption: Cinnamyl butyrate storage workflow.

Experimental Protocols
Preparation of Stock Solutions
Given its solubility, cinnamyl butyrate stock solutions are typically prepared in organic

solvents.

Solvent Selection: Choose a suitable solvent such as ethanol or other oils based on the

experimental requirements.[1][8]

Calculation: Determine the mass of cinnamyl butyrate needed to achieve the desired

concentration in the final volume of the stock solution.

Dissolution:

Tare a clean, dry glass vial on an analytical balance.

Using a calibrated pipette, carefully transfer the calculated mass of cinnamyl butyrate
into the vial.

Add the appropriate volume of solvent to the vial.

Cap the vial tightly and vortex or sonicate until the cinnamyl butyrate is completely

dissolved.

Labeling and Storage: Clearly label the stock solution with the compound name,

concentration, solvent, and date of preparation. Store in a tightly sealed container at the

appropriate temperature, protected from light.

Emergency Procedures
First Aid Measures

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[3][9]
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and running water for at least 15 minutes. Seek medical advice if irritation develops

or persists.[3][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[3][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3][9]

Accidental Release Measures
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent the spill from spreading and entering drains or waterways.[3]

Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[3]

Collection: Carefully collect the absorbed material into a suitable, labeled container for

disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap

and water.
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Caption: Spill response workflow for cinnamyl butyrate.
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Waste Disposal
All waste containing cinnamyl butyrate must be treated as chemical waste.

Containers: Collect all cinnamyl butyrate waste, including contaminated materials, in a

clearly labeled, sealed container.

Regulations: Dispose of the chemical waste in accordance with all applicable federal, state,

and local environmental regulations.[9][10] Do not dispose of it down the drain.[3]

Conclusion
The proper handling and storage of cinnamyl butyrate are paramount for laboratory safety

and the integrity of research data. By following these protocols, researchers can minimize risks

and ensure a safe working environment. Always refer to the most current Safety Data Sheet

(SDS) for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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